molecular formula C20H27N5O6 B2666604 4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide CAS No. 1021262-68-9

4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide

Cat. No. B2666604
CAS RN: 1021262-68-9
M. Wt: 433.465
InChI Key: KWUUPMQLRLVHLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H27N5O6 and its molecular weight is 433.465. The purity is usually 95%.
BenchChem offers high-quality 4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of novel chemical compounds with potential therapeutic applications. For instance, a study involved the synthesis of heterocyclic compounds derived from visnagenone and khellinone, aiming to explore their anti-inflammatory and analgesic properties. These compounds include various derivatives of piperazine, highlighting the chemical versatility and potential of such structures in drug design (Abu‐Hashem et al., 2020). Furthermore, the synthesis of polyamides containing uracil and adenine, through reactions involving piperazine, showcases the compound's utility in creating polymers with potential biomedical applications (Hattori & Kinoshita, 1979).

Biological and Pharmacological Applications

Research on related piperazine derivatives has demonstrated their potential in various pharmacological domains. For example, a novel piperazine compound exhibited significant antiproliferative activity against human cancer cell lines, suggesting the therapeutic potential of piperazine derivatives in oncology (Mallesha et al., 2012). Another study highlighted the antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines, underscoring the broad application spectrum of compounds with piperazine-like structures in addressing infectious diseases (Abdel-rahman et al., 2002).

Mechanistic Insights and Molecular Studies

In-depth molecular studies have provided insights into the mechanisms through which piperazine derivatives exert their effects. For instance, a mechanistic study of a piperazine-1-carboxamide compound revealed its interaction with the p68 RNA helicase, offering a glimpse into the molecular underpinnings of its anticancer activity (Lee et al., 2013). Such studies are crucial for understanding the bioactivity of complex molecules and guiding the development of targeted therapies.

properties

IUPAC Name

4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N5O6/c1-27-14-10-13(11-15(28-2)18(14)30-4)21-20(26)25-8-6-24(7-9-25)16-12-17(29-3)23-19(22-16)31-5/h10-12H,6-9H2,1-5H3,(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWUUPMQLRLVHLO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)NC(=O)N2CCN(CC2)C3=CC(=NC(=N3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N5O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2,6-dimethoxypyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.